Cas no 79808-16-5 (3-(2-Phenoxyethoxy)aniline)

3-(2-Phenoxyethoxy)aniline structure
3-(2-Phenoxyethoxy)aniline structure
Product Name:3-(2-Phenoxyethoxy)aniline
CAS No:79808-16-5
MF:C14H15NO2
MW:229.274403810501
MDL:MFCD00025238
CID:1087125
PubChem ID:4189285
Update Time:2025-04-20

3-(2-Phenoxyethoxy)aniline Chemical and Physical Properties

Names and Identifiers

    • 3-(2-Phenoxyethoxy)aniline
    • 3-(2-phenoxyethoxy)phenylamine
    • CS-0326374
    • AB01320362-02
    • AN-329/43385731
    • SCHEMBL7739637
    • NCGC00325757-01
    • AKOS000319560
    • MFCD00025238
    • SB79937
    • DTXSID20400543
    • 79808-16-5
    • STL066900
    • MDL: MFCD00025238
    • Inchi: 1S/C14H15NO2/c15-12-5-4-8-14(11-12)17-10-9-16-13-6-2-1-3-7-13/h1-8,11H,9-10,15H2
    • InChI Key: CNHROMZTZVDFGK-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=C(C=1)N)CCOC1C=CC=CC=1

Computed Properties

  • Exact Mass: 229.110278721g/mol
  • Monoisotopic Mass: 229.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 44.5Ų

3-(2-Phenoxyethoxy)aniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
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abcr
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abcr
AB217617-1g
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abcr
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